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Compound of Interest

Tripropylene glycol monopropyl!
Compound Name:
ether

CAS Number: 20355-61-5

Chemical Name: N-(alpha-glutaroyl)-L-prolyl-L-phenylalanylglycine ethyl ester

Summary

This technical guide addresses the available information on the chemical compound TPGPE,
identified by the CAS number 20355-61-5. Despite a comprehensive search of scientific
literature, chemical databases, and patent repositories, detailed information regarding the
synonyms, biological activity, experimental protocols, and associated signaling pathways of
TPGPE remains elusive. This document outlines the confirmed chemical identity of the
compound and candidly discusses the current lack of in-depth technical data.

Chemical Identity

The fundamental information available for TPGPE is its unique Chemical Abstracts Service
(CAS) registry number and its systematic chemical name.
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Data Point Value

CAS Number 20355-61-5

) N-(alpha-glutaroyl)-L-prolyl-L-
Chemical Name i
phenylalanylglycine ethyl ester

Molecular Formula C26H36N407

Molecular Weight 516.59 g/mol

Synonyms and Alternative Identifiers

Exhaustive searches for synonyms or alternative commercial or research identifiers for TPGPE
have not yielded any results. It is common for chemical compounds, especially those in early-
stage research or with limited commercial application, to lack extensive naming conventions
beyond their systematic chemical name.

Experimental Data and Protocols

A critical aspect of any technical guide is the inclusion of experimental data and detailed
protocols. This allows for the replication and advancement of scientific findings. However, for
TPGPE, no published studies detailing its synthesis, purification, or use in specific experimental
assays could be located. The absence of such information prevents the inclusion of quantitative
data tables and methodological descriptions.

Biological Activity and Signaling Pathways

The biological function and mechanism of action are central to understanding the potential
applications of a compound in research and drug development. Regrettably, there is no
available information in the public domain regarding the biological targets of TPGPE or the
signaling pathways it may modulate. Without this foundational knowledge, it is not possible to
construct the requested diagrams of signaling pathways or experimental workflows.

Discussion and Future Outlook

The current lack of accessible information on TPGPE suggests several possibilities. The
compound may be part of a proprietary research program that has not yet been publicly
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disclosed. Alternatively, it could be a relatively obscure or legacy compound that has not been
the subject of significant scientific investigation. It is also possible that research on TPGPE
exists but is not indexed in commonly accessible scientific databases.

For researchers, scientists, and drug development professionals interested in TPGPE, the path
forward would involve primary research to synthesize and characterize the compound. This
would be followed by a systematic screening to identify its biological targets and elucidate its
mechanism of action. Such foundational work would be a prerequisite for any further
development and would be essential for populating a comprehensive technical guide in the
future.

Conclusion

While the chemical identity of TPGPE (CAS 20355-61-5) is established, a thorough
investigation reveals a significant gap in the publicly available scientific knowledge. Key
information regarding its synonyms, experimental data, biological activity, and associated
signaling pathways is not available at this time. This technical guide serves to document this
information void and to underscore the need for foundational research to uncover the
properties and potential applications of this enigmatic peptide.

¢ To cite this document: BenchChem. [The Enigmatic Peptide: A Review of TPGPE].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3317494#tpgpe-cas-number-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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